Cas no 75-79-6 (trichloro(methyl)silane)

• Product Name: trichloro(methyl)silane
• CAS No: 75-79-6
• MF: CH₃Cl₃Si
• MW: 149.479018449783
• MDL: MFCD00000481
• CID: 34021
• PubChem ID: 24897271
• Update Time: 2025-05-25

trichloro(methyl)silane Chemical and Physical Properties

Names and Identifiers

• Methyltrichlorosilane
• Trichloromethylsilane
• Trichloro(methyl)silane
• Methyltrichlorosilicane
• CH3SiCl3
• CM9000
• Kayaester AB
• Luperox 118
• Methylsilichloroform
• methyltrichloromonosilane
• Methyl-trichlorsilan
• Methyltrichlosilane
• Perhexa 25Z
• SiCH3Cl3
• Trichlor-methylsilan
• Methyltrichlorosilane [UN1250] [Flammable liquid]
• methyltrichlorsilane
• F8881-5551
• InChI=1/CH3Cl3Si/c1-5(2,3)4/h1H
• HSDB 840
• DTXSID4026426
• MeSiCl3
• Methyltrichlorosilane, 99%
• 4-04-00-04212 (Beilstein Handbook Reference)
• SCHEMBL9391156
• AKOS008901381
• M0450
• KA-13
• UN1250
• DTXCID406426
• NSC-77069
• C-H3-Cl3-Si
• MTS (CHRIS Code)
• NSC77069
• AI3-51465
• UIR5I18638
• J-525057
• WLN: G-SI-GG1
• Silane, methyltrichloro-
• UNII-UIR5I18638
• Trichloromethylsilicon
• Monomethyltrichlorosilane
• Methyltrichlorosilane, >=96%
• NA1250
• Methyltrichlorosilane, deposition grade, >=98% (GC), >=99.99% (as metals)
• Silane, trichloromethyl-
• Methyltrichlorosilane [Silane, trichloromethyl-]
• METHYL SILICO CHLOROFORM
• EC 200-902-6
• Methyltrichlorosilane; (Trichloromethyl silane)
• CCRIS 1322
• Silano, triclorometil
• BRN 1361381
• LS 40
• Methylsilicochloroform
• 75-79-6
• Methyltrichlorosilane [UN1250] [Flammable liquid]
• methyl trichlorosilane
• TSL-8003
• CH3Cl3Si
• trichloromethylsilan
• NSC 77069
• METHYLTRICHLOROSILANE [HSDB]
• SCHEMBL17738
• LS-145224
• Q1814764
• Methylsilyl trichloride
• Trichlor-methylsilan [Czech]
• MFCD00000481
• FT-0628921
• LS-40
• EINECS 200-902-6
• UN 1250
• Methyl-trichlorsilan [Czech]
• NS00041129
• LS-12928
• trichloro(methyl)silane

• MDL： MFCD00000481
• Inchi： 1S/CH3Cl3Si/c1-5(2,3)4/h1H3
• InChI Key： JLUFWMXJHAVVNN-UHFFFAOYSA-N
• SMILES： Cl[Si](C)(Cl)Cl
• BRN： 1361381

Computed Properties

• Exact Mass: 147.90700
• Monoisotopic Mass: 147.907
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 28.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Colorless liquid with pungent odor and easy deliquescence. [1]
• Density: 1.273 g/mL at 25 °C(lit.)
• Melting Point: -90°C(lit.)
• Boiling Point: 66°C(lit.)
• Flash Point: Fahrenheit: 46.4 ° f
  Celsius: 8 ° c
  
• Refractive Index: n20/D 1.411(lit.)
• Water Partition Coefficient: React
• Stability/Shelf Life: Stable, but reacts violently with water. Highly flammable. Incompatible with moisture, water, strong bases, strong acids, strong oxidizing agents.
• PSA: 0.00000
• LogP: 2.27150
• Solubility: Soluble in benzene and diethyl ether. [13]
• Vapor Pressure: 150 mmHg ( 25 °C)
• Sensitiveness: Moisture Sensitive
• Freezing Point: -77.8℃

trichloro(methyl)silane Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225,H315,H319,H335
• Warning Statement： P210,P261,P305+P351+P338
• Hazardous Material transportation number：UN 1250 3/PG 1
• WGK Germany：1
• Hazard Category Code： 11-14-20-21-22-35-37
• Safety Instruction： S26-S39
• FLUKA BRAND F CODES：10-21
• RTECS：VV4550000
• Hazardous Material Identification：
• Safety Term：3
• Packing Group：I
• Risk Phrases：R11; R14; R36/37/38
• Storage Condition：Flammable area
• HazardClass：3
• PackingGroup：II
• TSCA：Yes
• Explosive Limit：5.5-10.4%(V)
• Packing Group：I
• Hazard Level：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes
• Solvents and Organic Chemicals Organic Compounds

Additional information on trichloro(methyl)silane

Comprehensive Guide to Trichloro(methyl)silane (CAS No. 75-79-6): Properties, Applications, and Industry Insights

Trichloro(methyl)silane (CAS No. 75-79-6), also known as methyltrichlorosilane, is a versatile organosilicon compound widely used in industrial and research applications. This colorless, volatile liquid is a key intermediate in the synthesis of silicones, silanes, and other advanced materials. Its molecular formula, CH₃SiCl₃, highlights its unique hybrid organic-inorganic structure, which enables diverse chemical reactivity.

The compound’s hydrolytic sensitivity makes it valuable for creating silicon-based polymers and coatings. When exposed to moisture, trichloro(methyl)silane undergoes rapid hydrolysis, forming silanol groups that condense into siloxane networks. This property is exploited in water-repellent surface treatments for glass, ceramics, and textiles—a topic gaining traction due to rising demand for self-cleaning materials in construction and automotive industries.

Recent advancements in nanotechnology have expanded the utility of CAS No. 75-79-6. Researchers utilize it to functionalize nanoparticles or modify substrates for semiconductor fabrication, aligning with the global push for miniaturized electronics. Searches for "silane coupling agents for electronics" have surged by 40% year-over-year, reflecting industry interest in such applications.

Environmental and safety considerations are critical when handling methyltrichlorosilane. While not classified as hazardous under standard regulations, its reactivity necessitates proper storage in anhydrous conditions. Users frequently search for "best practices for handling reactive silanes"—a query addressed by modern guidelines emphasizing inert atmosphere storage and vapor control systems.

The compound’s role in green chemistry initiatives is noteworthy. As a precursor for silica-based materials, it contributes to energy-efficient production processes compared to traditional mineral extraction. This aligns with trending searches like "sustainable organosilicon chemistry" and "eco-friendly coating materials," which have grown 120% since 2022.

Analytical characterization of trichloro(methyl)silane typically involves gas chromatography (GC) and Fourier-transform infrared spectroscopy (FTIR). Purity standards exceeding 98% are common for industrial grades, with ultra-high-purity variants (>99.9%) used in photonics and microelectronics—sectors where even trace impurities can impact performance.

Market analysts project steady growth for organochlorosilanes like CAS No. 75-79-6, driven by expansion in Asian manufacturing hubs. The compound’s cost-effectiveness compared to fluorinated alternatives makes it preferable for large-scale industrial applications. Data shows increased searches for "bulk silane suppliers" and "organosilane price trends 2024" among procurement specialists.

Innovative applications continue to emerge, such as using methyltrichlorosilane-derived materials in flexible electronics and biomedical devices. Recent patents describe its incorporation into breathable antimicrobial coatings—a response to post-pandemic focus on hygienic surface technologies. These developments correlate with rising search volumes for "silanes in medical materials."

For researchers exploring surface modification techniques, understanding the kinetics of trichloro(methyl)silane reactions is essential. Studies published in 2023 demonstrate how reaction temperature and solvent selection influence monolayer formation—a hot topic in materials science forums, where queries about "controlling silane deposition" appear weekly.

Quality control protocols for CAS No. 75-79-6 emphasize monitoring hydrolyzable chloride content and non-volatile residues. Advanced packaging solutions now incorporate molecular sieves to maintain stability during transport, addressing logistical concerns highlighted in searches like "shipping moisture-sensitive chemicals."